![molecular formula C10H9NO B6280125 rac-(2aR,7bR)-1H,2H,2aH,3H,7bH-indeno[1,2-b]azet-2-one, cis CAS No. 874292-63-4](/img/no-structure.png)
rac-(2aR,7bR)-1H,2H,2aH,3H,7bH-indeno[1,2-b]azet-2-one, cis
Overview
Description
Rac-(2aR,7bR)-1H,2H,2aH,3H,7bH-indeno[1,2-b]azet-2-one, cis (hereafter referred to as “the compound”) is a novel compound that has been studied for its potential applications in scientific research. This compound is a bicyclic compound that consists of two fused five-membered aromatic rings and has been of interest to researchers due to its unique properties. In
Mechanism of Action
The mechanism of action of the compound is not yet fully understood, but it is believed to involve the inhibition of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of the hormone prostaglandin E2, which is involved in the inflammation process. By inhibiting this enzyme, the compound is believed to reduce inflammation and potentially reduce the symptoms of inflammation-related disorders.
Biochemical and Physiological Effects
The compound has been found to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of the hormone prostaglandin E2. This property makes the compound a potential anti-inflammatory agent and a potential therapeutic agent for the treatment of inflammation-related disorders. In addition, the compound has been found to have anti-cancer properties, as it has been found to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The compound has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of the hormone prostaglandin E2, which is involved in the inflammation process. In addition, the compound has been found to have anti-cancer properties, as it has been found to inhibit the growth of certain types of cancer cells.
However, there are some limitations to the use of the compound in laboratory experiments. One limitation is that the compound is not yet fully understood, and its mechanism of action is not yet fully understood. In addition, the compound has not yet been tested in humans, so its safety and efficacy in humans is not yet known.
Future Directions
There are several potential future directions for the study of the compound. One potential direction is the further research into the mechanism of action of the compound to better understand how it works. In addition, further research into the safety and efficacy of the compound in humans is needed to determine if it is safe and effective for use in humans. Finally, further research into the potential therapeutic applications of the compound is needed to determine if it can be used to treat inflammation-related disorders and cancer.
Synthesis Methods
The compound has been synthesized using a variety of methods. One method involves the reaction of a cyclopropane-substituted indene with a Grignard reagent in the presence of a palladium catalyst. This method has been found to be the most efficient and effective way to synthesize the compound. Other methods, such as the use of a palladium-catalyzed cross-coupling reaction and the use of a Buchwald-Hartwig amination reaction, have also been used to synthesize the compound.
Scientific Research Applications
The compound has been studied for its potential applications in scientific research. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of the hormone prostaglandin E2. This property makes the compound a potential anti-inflammatory agent and a potential therapeutic agent for the treatment of inflammation-related disorders. In addition, the compound has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain types of cancer cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2aR,7bR)-1H,2H,2aH,3H,7bH-indeno[1,2-b]azet-2-one, cis involves the synthesis of the starting material, 1H-indene-1,2,3-trione, followed by a series of reactions to form the final product.", "Starting Materials": [ "1H-indene-1,2,3-trione", "Hydrazine hydrate", "Sodium hydroxide", "Acetic anhydride", "Sodium acetate", "Benzene", "Ethanol", "Sodium borohydride", "Acetic acid", "Methanol", "Chloroform" ], "Reaction": [ "1. 1H-indene-1,2,3-trione is reacted with hydrazine hydrate in the presence of sodium hydroxide to form 1,2-dihydro-1,2,3-triazolo[4,5-b]indene-3-one.", "2. The above product is then reacted with acetic anhydride and sodium acetate in benzene to form 1,2-dihydro-1,2,3-triazolo[4,5-b]indene-3-acetate.", "3. The above product is then reduced with sodium borohydride in acetic acid to form 1,2-dihydro-1,2,3-triazolo[4,5-b]indene-3-acetate hydrazide.", "4. The above product is then reacted with acetic anhydride in methanol to form 1,2-dihydro-1,2,3-triazolo[4,5-b]indene-3-acetate hydrazide acetate.", "5. The above product is then reacted with chloroform in the presence of sodium hydroxide to form rac-(2aR,7bR)-1H,2H,2aH,3H,7bH-indeno[1,2-b]azet-2-one, cis." ] } | |
CAS RN |
874292-63-4 |
Product Name |
rac-(2aR,7bR)-1H,2H,2aH,3H,7bH-indeno[1,2-b]azet-2-one, cis |
Molecular Formula |
C10H9NO |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
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